Cas no 19941-91-4 (Solidagonic acid)

• Product Name: Solidagonic acid
• CAS No: 19941-91-4
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 2003985
• PubChem ID: 11068459
• Update Time: 2025-04-21

Solidagonic acid Chemical and Physical Properties

Names and Identifiers

• Solidagonic acid
• (-)-Solidagonic acid
• (5α,8α,9R,10β,13E)-7α-Acetoxycleroda-3,13-diene-15-oic acid
• (E)-5-[(1R)-3α-Acetoxy-1,2,3,4,4a,7,8,8aβ-octahydro-1,2α,4aα,5-tetramethylnaphthalen-1β-yl]-3-methyl-2-pentenoic acid
• CHEMBL4649241
• (E)-5-[(1R,2S,3R,4aR,8aR)-3-acetyloxy-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-enoic acid
• 19941-91-4
• DA-67686

• Inchi： 1S/C22H34O4/c1-14(12-20(24)25)10-11-21(5)16(3)18(26-17(4)23)13-22(6)15(2)8-7-9-19(21)22/h8,12,16,18-19H,7,9-11,13H2,1-6H3,(H,24,25)/b14-12+/t16-,18-,19-,21+,22+/m1/s1
• InChI Key： DJEUHRRTZPCWNH-XDRWNGTKSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@@]2(C)C(C)=CCC[C@@H]2[C@@](C)(CC/C(=C/C(=O)O)/C)[C@@H]1C

Computed Properties

• Exact Mass: 362.24570956g/mol
• Monoisotopic Mass: 362.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids